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Compound of Interest

Compound Name: Arachidyl linolenate

Cat. No.: B3103691 Get Quote

Essential Safety and Handling Guide for
Arachidyl Linolenate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling,

storage, and disposal of Arachidyl linolenate, a wax monoester. While specific toxicity data for

Arachidyl linolenate is not readily available, this document compiles best practices based on

the safety data for structurally similar fatty acid esters.

Personal Protective Equipment (PPE)
When handling Arachidyl linolenate, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to EN166 (EU) or OSHA's 29 CFR 1910.133 standards.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, should be worn. Inspect

gloves for any signs of degradation or puncture before use.

Lab Coat: A standard laboratory coat should be worn to protect from splashes and spills.
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Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required. However, if working in a poorly ventilated area or if

aerosols may be generated, a NIOSH-approved respirator may be necessary.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Arachidyl
linolenate and prevent accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of aerosols.

Keep away from heat, sparks, and open flames.

Be aware that fatty acid esters can be sensitive to air, light, and heat.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, it is recommended to keep Arachidyl linolenate in a freezer.

Store away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate the area.

Wear appropriate PPE as outlined above.
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For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.

For large spills, contain the spill and prevent it from entering drains.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Disposal Plan
Dispose of Arachidyl linolenate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.

Quantitative Data Summary
Property Value Source

Molecular Formula C38H70O2 PubChem[1]

Molecular Weight 558.96 g/mol Larodan[2]

Physical State Liquid Larodan[2]

Storage Temperature Freezer Larodan[2]
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Experimental Workflow
Below is a diagram illustrating the standard workflow for handling Arachidyl linolenate in a

laboratory setting.
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Safe Handling Workflow for Arachidyl Linolenate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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